Cas no 2228447-69-4 (4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one)

• Product Name: 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one
• CAS No: 2228447-69-4
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6425906
• PubChem ID: 165880352
• Update Time: 2025-06-09

4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one
• EN300-1756821
• 2228447-69-4

• Inchi： 1S/C9H11N3O/c1-6-8(4-10-5-12-6)7-2-9(13)11-3-7/h4-5,7H,2-3H2,1H3,(H,11,13)
• InChI Key： NYAWHEYIJJZUBJ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=CN=CN=C2C)CN1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 54.9Ų

Additional information on 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one

Introduction to 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one (CAS No. 2228447-69-4)

4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 2228447-69-4, this compound represents a synthetic intermediate that has been explored in various drug discovery programs. The molecular structure of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one consists of a pyrrolidinone core linked to a 4-methylpyrimidine moiety, which creates a framework that is conducive to interactions with biological targets. This combination of rings not only enhances the compound's solubility but also influences its pharmacokinetic behavior, making it an attractive candidate for further investigation.

The interest in 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one has been further fueled by recent advancements in medicinal chemistry, where the design of molecules with multiple functional groups is often preferred for their ability to modulate biological pathways more effectively. The presence of both nitrogen and oxygen heteroatoms in the molecule allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific therapeutic applications. In particular, the pyrimidine ring has been extensively studied for its role in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases.

Recent studies have highlighted the potential of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one as a scaffold for developing novel therapeutic agents. For instance, researchers have explored its derivatives as kinase inhibitors, where the pyrrolidinone moiety serves as a hinge-binding region, while the pyrimidine part provides additional interactions with the target protein. This dual functionality has been demonstrated to improve binding affinity and selectivity, which are critical factors in drug development. Moreover, computational modeling studies have suggested that modifications at the 2-position of the pyrrolidinone ring can enhance metabolic stability, a crucial aspect for drug candidates intended for clinical use.

The synthesis of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one has also been optimized to ensure high yield and purity, which are essential for downstream applications such as preclinical testing. Advances in synthetic methodologies have enabled the introduction of various substituents at strategic positions within the molecule, allowing for rapid diversification of the chemical library. This flexibility is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity. The ease with which 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one can be functionalized has made it a preferred building block for medicinal chemists seeking to develop new drugs.

In addition to its potential as an anti-cancer agent, 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one has been investigated for its immunomodulatory properties. The compound's ability to interact with immune cells and modulate cytokine production has been observed in vitro, suggesting its utility in treating autoimmune diseases or enhancing vaccine efficacy. These findings align with broader trends in drug discovery, where immunotherapy is gaining prominence as a therapeutic strategy. The structural features of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one make it well-suited for designing molecules that can modulate immune responses without excessive toxicity.

The pharmacological profile of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one has also been studied in animal models, providing insights into its behavioral effects and safety profile. Preliminary data indicate that the compound exhibits low toxicity at doses relevant to therapeutic use, which is encouraging for further development. Furthermore, its ability to cross the blood-brain barrier has been noted in some studies, opening up possibilities for treating neurological disorders. These preclinical findings underscore the importance of 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one as a lead compound worthy of further investigation.

As research continues to evolve, new applications for 4-(4-methylpyrimidin-5-yl)pyrrolidin-2-one are likely to emerge. The integration of machine learning and artificial intelligence into drug discovery has already transformed how compounds like this are designed and tested, allowing for more efficient identification of promising candidates. Future studies may explore its role in treating metabolic diseases or neurodegenerative conditions, leveraging its unique structural features to address unmet medical needs. The versatility of 4-(4-methylpyrimidin-5-yipyrrolidinone ring)-2-one (CAS No. 2228447 69 44) ensures that it will remain a relevant and valuable compound in pharmaceutical research for years to come.